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Compound of Interest

Compound Name: 9-PAHSA-d31

Cat. No.: B8050340

This guide provides comprehensive safety and handling information for 9-((1-
oxohexadecyl)oxy-d31)-octadecanoic acid (9-PAHSA-d31), a deuterated internal standard for
the quantification of the bioactive lipid 9-PAHSA. The information is intended for researchers,
scientists, and drug development professionals.

Compound Information

Table 1: Chemical and Physical Properties of 9-PAHSA-d31
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Property Value Source

9-[(1-oxohexadecyl)oxy-
2,2'3,3,4,4'55'6,6,7,7',8,8,9

Chemical Name ,9',10,10',11,11',12,12',13,13,1  [1]
4,14'15,15',16,16,16-d31]-
octadecanoic acid

CAS Number 2748208-06-0 [1]I2]
Molecular Formula C34H35D3104 [11[2]
Formula Weight 570.1 g/mol

Purity >99% deuterated forms (d1-

ds1)

Typically supplied as a solution
Formulation in methyl acetate (e.g., 1

mg/ml)

Safety and Handling

While specific toxicological data for 9-PAHSA-d31 is not readily available, it should be handled
with the standard precautions for laboratory chemicals. The non-deuterated form, 9-PAHSA, is
an endogenous lipid found in mammals. However, the deuterated form is for research use only
and not for human or veterinary use.

Table 2: Safety and Handling Precautions
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Precaution

Details

Personal Protective Equipment (PPE)

Safety glasses with side shields, chemical-
resistant gloves (e.g., nitrile or neoprene), and a

lab coat are recommended.

Engineering Controls

Use in a well-ventilated area. A chemical fume
hood may be appropriate for handling larger

guantities or if aerosolization is possible.

Hygiene Practices

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid: Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water.

First Aid: Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.

First Aid: Inhalation

Move to fresh air. If breathing is difficult, seek

medical attention.

First Aid: Ingestion

Do not induce vomiting. Rinse mouth with water

and seek medical attention.

Table 3: Storage and Stability

Condition Recommendation Source
Storage Temperature -20°C
Stability > 2 years at -20°C

Typically shipped at room

Shipping temperature in the continental

us.

Experimental Protocols

Solubility
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Table 4: Solubility of 9-PAHSA-d31

Solvent Solubility Source
DMF 20 mg/mL
DMSO 15 mg/mL
Ethanol 20 mg/mL
Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Preparation of Working Solutions for In Vivo Studies

For the non-deuterated 9-PAHSA, a vehicle of 50% PEG400, 0.5% Tween-80, and 49.5% H20
has been used for oral gavage in mice at a dosage of 50 mg/kg. It is reasonable to assume a
similar vehicle could be used for 9-PAHSA-d31 in relevant experimental contexts.

Analytical Method: Quantification by LC-MS/MS

9-PAHSA-d31 is intended for use as an internal standard for the quantification of 9-PAHSA by
gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS). An example
of a relevant analytical application is the detection of 9-PAHSA levels in serum samples by
HPLC-MS/MS.

Signaling and Biological Context

9-PAHSA is a member of the fatty acid esters of hydroxy fatty acids (FAHFAS) class of
endogenous lipids. These lipids have been shown to have anti-diabetic and anti-inflammatory
effects. 9-PAHSA has been reported to improve glucose tolerance and stimulate insulin
secretion. Studies in db/db mice have shown that 9-PAHSA can ameliorate diabetic
cardiomyopathy. This is potentially through the promotion of autophagy via the down-regulation
of the Akt/mTOR signaling pathway.

Visualizations
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Receiving and Storage
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Caption: Workflow for the safe handling of 9-PAHSA-d31.
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Caption: Simplified signaling pathway of 9-PAHSA's effect on autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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